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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Ethyl 10-undecenoate, a versatile ester utilized in flavor, fragrance, and polymer synthesis.

Adherence to these protocols is crucial for ensuring laboratory safety and operational integrity.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 10-undecenoate is presented

below for easy reference.

Property Value

CAS Number 692-86-4

Molecular Formula C13H24O2

Molecular Weight 212.33 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 258-259 °C at 761 mmHg[1]

Density 0.879 g/mL at 25 °C[1]

Flash Point > 230 °F (> 110 °C)[2]

Solubility Insoluble in water; Soluble in alcohol[2]
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Hazard Identification and GHS Classification
According to available data, Ethyl 10-undecenoate is not classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). However, some

sources indicate that it may be a mild skin irritant. Therefore, appropriate precautions should

always be taken.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ethyl 10-undecenoate to minimize exposure

and ensure personal safety.

Equipment Specification

Eye Protection
Chemical splash goggles or safety glasses with

side shields.

Hand Protection

Chemically resistant gloves. While specific

compatibility data for Ethyl 10-undecenoate is

limited, nitrile or butyl rubber gloves are

generally recommended for handling esters.

Always consult the glove manufacturer's

resistance chart.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Not typically required under normal laboratory

conditions with adequate ventilation. If aerosols

are generated or handling large quantities in a

poorly ventilated area, a NIOSH-approved

respirator with an organic vapor cartridge may

be necessary.

Safe Handling and Storage Workflow
The following diagram outlines the essential steps for the safe handling and storage of Ethyl
10-undecenoate in a laboratory setting.
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Workflow for Safe Handling of Ethyl 10-undecenoate.
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Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store Ethyl 10-undecenoate in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.

It is classified as a combustible liquid, so it should be stored accordingly.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Handling and Use
All handling of Ethyl 10-undecenoate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Ensure that all necessary PPE is worn before handling the chemical.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the area where the chemical is being handled.

Wash hands thoroughly after handling.

Disposal Plan
Collect waste Ethyl 10-undecenoate and any contaminated materials in a clearly labeled,

sealed container that is compatible with the chemical.

Ethyl 10-undecenoate is a non-halogenated organic ester. Dispose of it in accordance with

local, state, and federal regulations for non-halogenated organic waste.

Do not dispose of Ethyl 10-undecenoate down the drain.

Emergency Procedures
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Emergency Procedure

Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection if necessary. 3. Absorb the spill with

an inert, non-combustible material such as

vermiculite, sand, or earth. 4. Collect the

absorbed material into a sealed container for

disposal. 5. Clean the spill area with soap and

water.

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area with plenty of soap

and water for at least 15 minutes. 3. Seek

medical attention if irritation develops or

persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids occasionally. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Inhalation

1. Move the person to fresh air. 2. If breathing is

difficult, provide oxygen. 3. If the person is not

breathing, give artificial respiration. 4. Seek

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Never give anything by mouth to an

unconscious person. 4. Seek immediate medical

attention.

Fire

1. Use a dry chemical, carbon dioxide, water

spray, or alcohol-resistant foam to extinguish the

fire. 2. Wear a self-contained breathing

apparatus (SCBA) and full protective gear.
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Representative Experimental Protocol:
Transesterification
Ethyl 10-undecenoate is frequently used as a starting material in the synthesis of other esters

through transesterification. The following is a generalized protocol based on literature reports.

Note: This is a representative methodology and may require optimization for specific substrates

and scales.

Objective:
To synthesize a new ester via transesterification of Ethyl 10-undecenoate with a primary

alcohol in the presence of a catalyst.

Materials:
Ethyl 10-undecenoate

Primary alcohol (e.g., 1,4-cyclohexanedimethanol)

Catalyst (e.g., a suitable metal oxide or enzyme)

Anhydrous solvent (if required)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating and stirring apparatus

Purification supplies (e.g., silica gel for column chromatography)

Procedure:
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, combine

Ethyl 10-undecenoate, the primary alcohol, and the catalyst. The molar ratio of reactants

will depend on the specific reaction and should be determined based on stoichiometry and

optimization experiments.
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Reaction Conditions: The reaction mixture is typically heated to a specific temperature (e.g.,

100-150°C) and stirred for a set period (e.g., several hours to overnight) to ensure the

completion of the reaction. The progress of the reaction can be monitored by techniques

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

catalyst is removed by filtration. The resulting solution is then typically washed with a

saturated aqueous solution (e.g., sodium bicarbonate) to neutralize any acidic components,

followed by a brine wash. The organic layer is then dried over an anhydrous salt (e.g.,

sodium sulfate or magnesium sulfate) and filtered.

Purification: The crude product is concentrated under reduced pressure. The final product is

then purified using an appropriate technique, most commonly column chromatography on

silica gel, to isolate the desired ester.

Characterization: The structure and purity of the synthesized ester are confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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